Cas no 2287341-76-6 (3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287341-76-6
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6596088
• PubChem ID: 137944142
• Update Time: 2025-06-08

3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-amine
• EN300-6762029
• 2287341-76-6
• 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C14H19N/c1-10(2)11-5-3-4-6-12(11)13-7-14(15,8-13)9-13/h3-6,10H,7-9,15H2,1-2H3
• InChI Key： KFQKJLWBNSLGMY-UHFFFAOYSA-N
• SMILES： NC12CC(C3C=CC=CC=3C(C)C)(C1)C2

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine

Research Brief on 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS: 2287341-76-6)

In recent years, the compound 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS: 2287341-76-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) drugs. Its unique structural features, including the rigid bicyclo[1.1.1]pentane scaffold, contribute to its ability to modulate biological targets with high specificity and potency.

Recent studies have focused on the synthesis and pharmacological evaluation of 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine. Researchers have employed advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, to achieve efficient and scalable production of this compound. The compound's pharmacokinetic properties, including its blood-brain barrier permeability and metabolic stability, have been extensively characterized, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's interaction with sigma-1 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and depression. In vitro and in vivo studies have demonstrated that 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine exhibits high affinity and selectivity for sigma-1 receptors, suggesting its potential as a therapeutic agent for these conditions. Additionally, preliminary data indicate that the compound may have neuroprotective effects, further highlighting its therapeutic potential.

Another area of interest is the compound's potential application in pain management. Preclinical studies have shown that 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine can modulate pain pathways by interacting with specific ion channels and receptors in the nervous system. These findings open new avenues for the development of non-opioid analgesics, addressing the urgent need for safer pain management options.

Despite these promising results, challenges remain in the development of 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine as a therapeutic agent. Further studies are needed to fully elucidate its mechanism of action, optimize its pharmacokinetic profile, and assess its safety and efficacy in clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial to advancing this compound through the drug development pipeline.

In conclusion, 3-(2-Propan-2-ylphenyl)bicyclo[1.1.1]pentan-1-amine represents a promising candidate for the treatment of neurological disorders and pain management. Its unique structural and pharmacological properties make it a valuable subject of ongoing research. As the field continues to evolve, this compound may play a pivotal role in the development of next-generation therapeutics.